Cas no 116496-01-6 (Benzo[b]thiophen-2-yl(phenyl)methanol)

Benzo[b]thiophen-2-yl(phenyl)methanol structure
116496-01-6 structure
Product Name:Benzo[b]thiophen-2-yl(phenyl)methanol
CAS No:116496-01-6
MF:C15H12OS
MW:240.320182800293
CID:842689
PubChem ID:3311304
Update Time:2025-04-19

Benzo[b]thiophen-2-yl(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-2-yl(phenyl)methanol
    • 1-Benzothiophen-2-yl(phenyl)methanol
    • Benzo[b]thiophene-2-methanol, α-phenyl-
    • 1-benzothien-2-yl(phenyl)methanol
    • 2-benzothienyl(phenyl)methanol
    • AC1MNXGY
    • AK127408
    • benzo[b]thiophen-2-yl-phenyl-methanol
    • benzo[b]thiophene-2-yl-(phenyl)-methanol
    • KB-250729
    • SureCN477483
    • Benzo[b]thiophene-2-Methanol, alpha-phenyl-
    • 116496-01-6
    • DTXSID60391340
    • SCHEMBL477483
    • DB-333887
    • ILMXGRVAPAQFTQ-UHFFFAOYSA-N
    • (1-benzothiophen-2-yl)(phenyl)methanol
    • AKOS003583260
    • Inchi: 1S/C15H12OS/c16-15(11-6-2-1-3-7-11)14-10-12-8-4-5-9-13(12)17-14/h1-10,15-16H
    • InChI Key: ILMXGRVAPAQFTQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 240.06088618g/mol
  • Monoisotopic Mass: 240.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 48.5Ų

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